Cas no 37878-54-9 (1,3-Benzenediamine, 4-propoxy-)

1,3-Benzenediamine, 4-propoxy- structure
37878-54-9 structure
Product Name:1,3-Benzenediamine, 4-propoxy-
CAS No:37878-54-9
MF:C9H14N2O
MW:166.220262050629
CID:292329
PubChem ID:153693
Update Time:2025-04-19

1,3-Benzenediamine, 4-propoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediamine, 4-propoxy-
    • 4-propoxybenzene-1,3-diamine
    • DTXSID50191311
    • 2,4-Diaminopropoxybenzene
    • AKOS005357537
    • 4-propoxybenzene-1,3-diamine;hydrochloride
    • BRD-K90196478-300-01-9
    • Diamino-N-propoxybenzene, 2,4-
    • 2,4-diamino-1-n-propoxybenzene
    • ChemDiv3_000090
    • IDI1_019408
    • (3-amino-4-propoxy-phenyl)amine;hydrochloride
    • NCGC00073618-02
    • 37878-54-9
    • MLS002585000
    • YED28LA622
    • BDBM114714
    • CCRIS 5792
    • HMS1473E02
    • EU-0000148
    • SMR000033685
    • Oprea1_579406
    • 4-Propoxy-1,3-benzenediamine
    • SCHEMBL394963
    • FJBQGRKYDQRFQC-UHFFFAOYSA-N
    • cid_6603402
    • CHEMBL1624429
    • Inchi: 1S/C9H14N2O/c1-2-5-12-9-4-3-7(10)6-8(9)11/h3-4,6H,2,5,10-11H2,1H3
    • InChI Key: FJBQGRKYDQRFQC-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1N)N)CCC

Computed Properties

  • Exact Mass: 166.111
  • Monoisotopic Mass: 166.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 61.3Ų

Experimental Properties

  • Density: 1.1g/cm3
  • Boiling Point: 327.1ºC at 760 mmHg
  • Flash Point: 169.8ºC
  • Refractive Index: 1.585
  • LogP: 2.80220
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